Cas no 1251691-89-0 (N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251691-89-0
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6525723
• Update Time: 2025-05-19

N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-(2,4-dimethylphenyl)-2-(4-methyl-6-oxo-2-pyrrolidin-1-ylpyrimidin-1-yl)acetamide
• 1(6H)-Pyrimidineacetamide, N-(2,4-dimethylphenyl)-4-methyl-6-oxo-2-(1-pyrrolidinyl)-

• Inchi： 1S/C19H24N4O2/c1-13-6-7-16(14(2)10-13)21-17(24)12-23-18(25)11-15(3)20-19(23)22-8-4-5-9-22/h6-7,10-11H,4-5,8-9,12H2,1-3H3,(H,21,24)
• InChI Key： QQRVDIYNRXYWNY-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)N(CC(NC2=CC=C(C)C=C2C)=O)C(=O)C=C(C)N=1

Additional information on N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide

Comprehensive Analysis of N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251691-89-0)

The compound N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251691-89-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidine ring and a dihydropyrimidinone core, which are of significant interest in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, a group known for its diverse biological activities and applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and material science. Researchers are particularly interested in molecules like N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide due to their potential as enzyme inhibitors or receptor modulators. The presence of the pyrrolidin-1-yl moiety in its structure suggests possible interactions with biological targets, making it a candidate for further investigation in drug development pipelines.

The synthesis of CAS No. 1251691-89-0 involves multi-step organic reactions, often starting with the condensation of urea derivatives and β-diketones to form the dihydropyrimidinone scaffold. Subsequent functionalization with 2,4-dimethylphenyl and acetamide groups enhances its stability and bioavailability. This synthetic route aligns with modern green chemistry principles, as researchers increasingly prioritize atom-economical and solvent-free methodologies.

From an industrial perspective, N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide has garnered attention for its potential applications in crop protection and pest management. Its structural features resemble those of known agrochemical actives, prompting studies into its efficacy as a plant growth regulator or fungicide. However, rigorous toxicological assessments and environmental impact studies are essential before commercialization.

The compound's physicochemical properties, such as solubility, melting point, and partition coefficient, are critical for formulation development. Preliminary data suggest moderate lipophilicity, which may influence its cell permeability and bioavailability. These characteristics are frequently searched by professionals in pharmacokinetics and formulation science, reflecting the growing intersection of computational modeling and experimental research.

In the context of intellectual property, CAS No. 1251691-89-0 has been referenced in several patents related to small-molecule therapeutics and specialty chemicals. Its structural novelty positions it as a valuable asset in patent landscapes, particularly for companies investing in precision agriculture or targeted drug delivery systems. Analysts tracking emerging chemical entities often monitor such compounds for licensing opportunities.

For laboratory professionals, handling N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide requires standard organic synthesis protocols and analytical techniques like HPLC, NMR, and mass spectrometry. These methods are pivotal for quality control and structural elucidation, topics frequently queried in scientific forums and methodology databases.

Looking ahead, the compound's versatility may extend to material science applications, such as organic semiconductors or coordination polymers. Its conjugated system and hydrogen-bonding capabilities align with design principles for functional materials, a hot topic in nanotechnology research. Collaborative studies between chemists and engineers could unlock innovative uses beyond traditional domains.

In summary, N-(2,4-dimethylphenyl)-2-4-methyl-6-oxo-2-(pyrrolidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide represents a compelling case study in molecular design and application discovery. Its multifaceted potential underscores the importance of interdisciplinary research in unlocking the value of specialty chemicals for societal benefit.